Cas no 1541617-12-2 (5-cyclopentyl-1-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-cyclopentyl-1-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 1541617-12-2
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 5824797
• PubChem ID: 82657024
• Update Time: 2025-11-06

5-cyclopentyl-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-cyclopentyl-1-methyl-1H-pyrazole-4-carboxylic acid
• 1541617-12-2
• EN300-1848459

• Inchi： 1S/C10H14N2O2/c1-12-9(7-4-2-3-5-7)8(6-11-12)10(13)14/h6-7H,2-5H2,1H3,(H,13,14)
• InChI Key： HSUUDOYKCBMQAM-UHFFFAOYSA-N
• SMILES： OC(C1C=NN(C)C=1C1CCCC1)=O

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.1Ų

Additional information on 5-cyclopentyl-1-methyl-1H-pyrazole-4-carboxylic acid

Comprehensive Overview of 5-Cyclopentyl-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 1541617-12-2)

5-Cyclopentyl-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 1541617-12-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrazole core and cyclopentyl substituent, serves as a versatile building block for the synthesis of biologically active molecules. Its molecular structure, featuring a carboxylic acid functional group, makes it particularly valuable for drug discovery and development.

The growing interest in 5-cyclopentyl-1-methyl-1H-pyrazole-4-carboxylic acid is closely tied to the rising demand for novel heterocyclic compounds in modern therapeutics. Researchers are increasingly exploring its potential as a precursor for kinase inhibitors, anti-inflammatory agents, and other small molecule drugs. This aligns with current trends in precision medicine, where compounds like this are being investigated for their ability to target specific pathways with minimal side effects.

From a synthetic chemistry perspective, the pyrazole-4-carboxylic acid moiety in this compound offers multiple sites for structural modification, making it a favorite among medicinal chemists. The presence of both the cyclopentyl group and methyl substituent contributes to enhanced lipophilicity and metabolic stability - two critical factors in drug design. These properties have led to its inclusion in numerous structure-activity relationship (SAR) studies, particularly in the development of central nervous system (CNS) therapeutics.

The pharmaceutical industry's focus on personalized medicine and targeted therapies has further elevated the importance of specialized compounds like 1541617-12-2. Recent publications have highlighted its utility in creating allosteric modulators for various receptors, addressing the need for more selective pharmacological agents. This application is particularly relevant given the current emphasis on GPCR-targeted drugs in treating chronic conditions.

Analytical characterization of 5-cyclopentyl-1-methyl-1H-pyrazole-4-carboxylic acid typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. The compound's well-defined spectral signatures make it easily identifiable in complex reaction mixtures, contributing to its popularity in high-throughput screening platforms. These analytical aspects are crucial for researchers investigating structure-property relationships in drug development.

In the context of green chemistry initiatives, synthetic routes to CAS 1541617-12-2 have been optimized to reduce environmental impact. Modern protocols emphasize atom economy and catalytic processes, reflecting the pharmaceutical industry's commitment to sustainable practices. This aligns with current regulatory pressures and the growing consumer demand for eco-friendly pharmaceuticals.

The compound's stability profile makes it suitable for various formulation development applications. Its carboxylic acid group allows for salt formation, enhancing solubility - a persistent challenge in oral drug delivery systems. This property is particularly valuable in the development of biopharmaceutics classification system (BCS) class II drugs, where solubility-limited absorption is a common issue.

Recent patent literature reveals an expanding scope of applications for 5-cyclopentyl-1-methyl-1H-pyrazole-4-carboxylic acid derivatives. Several filings describe its incorporation into proteolysis targeting chimeras (PROTACs), representing the cutting edge of targeted protein degradation technologies. This innovative approach to drug discovery has generated tremendous excitement in both academic and industrial research circles.

Quality control standards for 1541617-12-2 have become increasingly stringent, reflecting its importance in pharmaceutical manufacturing. Current specifications typically require ≥98% purity by HPLC analysis, with strict limits on genotoxic impurities. These standards ensure the compound's suitability for Good Manufacturing Practice (GMP) applications and clinical trial material production.

The future research directions for this compound appear promising, with investigations underway into its potential as a scaffold for multi-target directed ligands (MTDLs). This approach, which addresses the complexity of multifactorial diseases like neurodegenerative disorders, represents a paradigm shift in drug discovery. The structural flexibility of 5-cyclopentyl-1-methyl-1H-pyrazole-4-carboxylic acid makes it particularly well-suited for such applications.

From a commercial perspective, the global market for pyrazole derivatives like CAS 1541617-12-2 continues to expand, driven by increasing R&D investments in orphan drugs and rare disease treatments. The compound's versatility ensures its relevance across multiple therapeutic areas, maintaining steady demand among contract research organizations (CROs) and pharmaceutical innovators alike.